2-(3-(Trifluoromethyl)phenyl)pyrimidin-5-amine

• CAS RN: 827322-74-7
• Molecular Formula: C11H8F3N3
• Molecular Weight: 239.20 g/mol
• IUPAC Name: 2-[3-(trifluoromethyl)phenyl]pyrimidin-5-amine
• InChI: InChI=1S/C11H8F3N3/c12-11(13,14)8-3-1-2-7(4-8)10-16-5-9(15)6-17-10/h1-6H,15H2
• InChI Key: FEPHFLMRWNHCCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=NC=C(C=N2)N

Description

2-(3-(Trifluoromethyl)phenyl)pyrimidin-5-amine is a useful research compound. Its molecular formula is C11H8F3N3 and its molecular weight is 239.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-chloropyrimidin-5-amine (1.7 g, 13.18 mmol, 1.00 equiv) was added 3-(trifluoromethyl)phenylboronic acid (3.8 g, 20.00 mmol, 1.50 equiv), Pd(OAc)2 (0.15 g, 0.05 equiv), dppf (0.37 g, 0.05 equiv) and potassium carbonate (3.6 g, 26.09 mmol, 2.00 equiv) and the mixture was stirred overnight at 100° C. in an oil bath. The reaction was diluted with 300 mL of ethyl acetate and the solids were filtered out. The filtrate was washed with water and the organic layer dried over anhydrous sodium sulfate and then concentrated under vacuum. The residue was applied onto a silica gel column and eluted with ethyl acetate/petroleum ether (1:15) to afford 1.2 g (38%) of 2-(3-(trifluoromethyl)phenyl)pyrimidin-5-amine as a white solid.